Cas no 65689-56-7 (bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione)
65689-56-7 structure
Product Name:bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione
CAS No:65689-56-7
MF:C20H8O3S2
MW:360.405722618103
CID:962344
Update Time:2023-03-27
bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione Chemical and Physical Properties
Names and Identifiers
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- bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione
- Bis(1)benzothieno(2,3-e:2',3'-g)isobenzofuran-6,8-dione
- AGN-PC-00QIJ0
- Bis[1]benzothieno[3,2-e:3',2'-g]isobenzofuran-6,8-dione
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- Inchi: 1S/C20H8O3S2/c21-19-15-13-9-5-1-3-7-11(9)24-17(13)14-10-6-2-4-8-12(10)25-18(14)16(15)20(22)23-19/h1-8H
- InChI Key: GHUNIOUBRRNLQM-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C3C4=CC=CC=C4SC=3C3C4=CC=CC=C4SC=32)C(=O)O1
Computed Properties
- Exact Mass: 362.007136
- Monoisotopic Mass: 362.007136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
Experimental Properties
- Density: 1.653
- Boiling Point: 653.4°C at 760 mmHg
- Flash Point: 349°C
- Refractive Index: 1.93
bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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